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Compound of Interest

Compound Name: 4-tert-butyl-1H-imidazole

Cat. No.: B2999264 Get Quote

4-tert-butyl-1H-imidazole is a solid organic compound that requires careful handling due to its

specific hazard profile.[1] A thorough understanding of these risks is the foundation of a robust

safety plan, directly informing the selection of appropriate Personal Protective Equipment

(PPE) and handling procedures. The primary hazards associated with this compound and its

chemical class are summarized below.

Table 1: Hazard Identification for 4-tert-butyl-1H-imidazole and Related Imidazoles

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2999264?utm_src=pdf-interest
https://www.benchchem.com/product/b2999264?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr01595
https://www.benchchem.com/product/b2999264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2999264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Description GHS Code Primary Risk Source(s)

Acute Toxicity,

Oral

Harmful if

swallowed.
H302

Ingestion can

lead to toxic

effects.

[1][2]

Skin

Irritation/Corrosio

n

Causes skin

irritation. Related

imidazoles can

cause severe

skin burns.

H315 / H314

Direct contact

can cause

inflammation,

redness, or

chemical burns.

[3][4]

Serious Eye

Damage/Irritation

Causes serious

eye irritation or

damage. Related

compounds can

cause eye burns.

H319 / H318

Splashes or

airborne particles

can cause

significant injury

to the eyes.

[3][4][5]

Target Organ

Toxicity

May cause

respiratory

irritation.

H335

Inhalation of dust

can irritate the

respiratory tract.

[3][6]

Combustibility

Classified as a

combustible

solid.

-

May form

combustible dust

concentrations in

the air, creating

an explosion

hazard.

[1][7]

Reproductive

Toxicity

Some related

imidazoles are

suspected of

damaging fertility

or the unborn

child.

H360

Precautionary

measures are

warranted due to

potential

reproductive

hazards in the

chemical class.

[5][7]
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The causality is clear: the inherent chemical properties of 4-tert-butyl-1H-imidazole dictate the

necessary protective measures. Its capacity to cause severe eye and skin irritation

necessitates the use of impermeable barriers, while the risk of respiratory irritation from its solid

form requires engineering controls and respiratory protection.[3][4]

Personal Protective Equipment (PPE) Protocol
The selection of PPE is not a matter of preference but a direct response to the identified

hazards. A multi-layered approach is required to provide comprehensive protection. All

personnel must be trained in the proper use, removal, and maintenance of their PPE.

Table 2: Required PPE for Handling 4-tert-butyl-1H-imidazole
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Body Part
Required
Equipment

Standard/Specificat
ion

Rationale for Use

Eyes/Face

Chemical Safety

Goggles or a Full-

Face Shield

ANSI Z87.1 / EN 166

Protects against

splashes and airborne

particles that can

cause serious eye

irritation or damage.[4]

[8][9]

Hands

Chemical-Resistant

Gloves (Nitrile

recommended)

EN 374

Prevents skin contact,

which can cause

irritation or burns.[7]

[10] Always check the

manufacturer's glove

compatibility chart.[7]

Body

Fully-Buttoned

Laboratory Coat or

Chemical-Resistant

Coveralls

-

Protects skin from

accidental spills and

contamination.[4][11]

Respiratory

NIOSH-Approved

Dust Respirator or use

of a Chemical Fume

Hood

NIOSH/MSHA

Required when

handling the solid

outside of a fume

hood or if dust

generation is likely, to

prevent respiratory

tract irritation.[4][6]

Feet

Closed-Toed Shoes

(Chemical-resistant

boots if large

quantities are

handled)

-
Protects feet from

spills.[12]

Standard Operating Procedure (SOP) for Safe
Handling
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This protocol provides a step-by-step methodology for handling 4-tert-butyl-1H-imidazole to

minimize exposure and ensure a safe laboratory environment.

Preparation & Handling Workflow
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

Verify fume hood is operational

Gather all necessary materials & SDS

Don appropriate PPE (Goggles, Lab Coat, Gloves)

Perform all manipulations within the fume hood

Proceed to handling

Weigh solid carefully to avoid dust formation

Keep container tightly closed when not in use

Decontaminate work surfaces

Proceed to cleanup

Segregate waste into a labeled, sealed container

Remove PPE carefully (Gloves last)

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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